2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-3-yl]-4-methyl-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-3-yl]-4-methyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C25H24N2O4S/c1-15-22(24(28)29)32-23(26-15)16-7-6-12-27(13-16)25(30)31-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-14H2,1H3,(H,28,29)
• InChI Key: BHVSMKMICWPWTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2CCCN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol
• CAS No.: 2260933-43-3

Description

2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-3-yl]-4-methyl-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• A high-yield synthesis method for 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid from 3‐bromopyruvic acid and N‐Fmoc‐thiourea, derived from potassium thiocyanate, has been developed (Le & Goodnow, 2004).
• The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative of this compound, can protect hydroxy-groups in chemical synthesis, being removable by triethylamine in dry pyridine solution (Gioeli & Chattopadhyaya, 1982).
• Synthesis of piperidine substituted benzothiazole derivatives, including a process involving ethyl 2-aminobenzo[d]thiazole-6-carboxylate and piperidine, resulting in various bioactive compounds with antibacterial and antifungal properties (Shafi, Rajesh, & Senthilkumar, 2021).

Biological and Medicinal Applications

• N-Fluoren-9-ylmethoxycarbonyl-N-alkylhydroxylamines, a class of compounds related to this chemical, have been used in the synthesis of diverse N-substituted hydroxamic acids, showcasing their utility in medicinal chemistry (Mellor & Chan, 1997).
• A study on the synthesis of novel dispiro 7-aryltetrahydro-1H-pyrrolo[1,2-c][1,3]thiazole and 4-aryloctahydroindolizine N-methylpiperidin-4-one hybrid heterocycles showed potent AChE inhibitory activity, indicating potential pharmaceutical applications (Sivakumar, Kumar, Ali, & Choon, 2013).
• In a study on linear and nonlinear photophysics and bioimaging, a fluorenyl probe derivative was investigated for its two-photon absorption properties and integrin-targeting potential in biological imaging (Morales et al., 2010).

Chemical Properties and Synthesis

• The synthesis of some new thiazolo[3, 2]pyridines containing pyrazolyl moiety demonstrated antimicrobial activity, indicating the compound's relevance in developing antimicrobial agents (El-Emary, Khalil, Ali, & El-Adasy, 2005).
• Piperidine-mediated synthesis of thiazolyl chalcones and their derivatives exhibited marked potency as antimicrobial agents, highlighting the potential pharmaceutical applications of these compounds (Venkatesan & Maruthavanan, 2012).